Cas no 1801700-81-1 (2-Hydroxy-5-(pentafluorothio)benzoic acid 95+%)

• Product Name: 2-Hydroxy-5-(pentafluorothio)benzoic acid 95+%
• CAS No: 1801700-81-1
• CID: 5191703
• Update Time: 2025-06-13

2-Hydroxy-5-(pentafluorothio)benzoic acid 95+% Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(pentafluorothio)benzoic acid 95+%
• 2-Hydroxy-5-(pentafluorothio)benzoic acid
• 2-Hydroxy-5-(pentafluorosulfanyl)benzoic acid

• SMILES： [S+6]([C-]1=CC=C(O)C(C(=O)[O-])=C1)([F-])([F-])([F-])([F-])[F-].[H+]

Additional information on 2-Hydroxy-5-(pentafluorothio)benzoic acid 95+%

Comprehensive Overview of 2-Hydroxy-5-(pentafluorothio)benzoic acid 95+% (CAS No. 1801700-81-1): Properties, Applications, and Industry Relevance

2-Hydroxy-5-(pentafluorothio)benzoic acid (CAS No. 1801700-81-1) is a high-purity organic compound gaining significant attention in pharmaceutical and agrochemical research due to its unique pentafluorothio functional group. With a purity of 95% or higher, this compound serves as a critical intermediate in synthesizing advanced materials and bioactive molecules. Its molecular structure combines a benzoic acid backbone with a hydroxy group at the 2-position and a pentafluorothio moiety at the 5-position, offering exceptional reactivity for selective derivatization.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 2-Hydroxy-5-(pentafluorothio)benzoic acid. Researchers frequently search for "pentafluorothio benzoic acid derivatives" or "CAS 1801700-81-1 applications" to explore its role in designing protease inhibitors or kinase modulators. Recent studies highlight its potential in creating PET radiotracers for medical imaging, aligning with the trending focus on precision medicine and theranostics.

From a synthetic chemistry perspective, the compound's 95+% purity ensures reproducibility in reactions involving nucleophilic aromatic substitution (SNAr) or cross-coupling protocols. Its pentafluorothio group exhibits remarkable stability under physiological conditions while enabling late-stage functionalization—a feature highly sought after in high-throughput screening libraries. Industry professionals often inquire about "safe handling of fluorothio compounds" or "storage conditions for 1801700-81-1," emphasizing the need for inert atmosphere preservation.

Environmental scientists are investigating 2-Hydroxy-5-(pentafluorothio)benzoic acid as a template for biodegradable fluorochemicals, addressing concerns over PFAS alternatives. The compound's balanced lipophilicity and hydrogen-bonding capacity make it a candidate for green chemistry applications, particularly in designing low-persistence surfactants. This aligns with global searches for "eco-friendly fluorinated building blocks" and "sustainable organofluorine synthesis."

Analytical characterization of CAS 1801700-81-1 typically involves HPLC-MS for purity verification and 19F-NMR for structural confirmation. The compound's distinctive fluorine signature (δ -60 to -80 ppm) facilitates reaction monitoring, a technique frequently referenced in queries about "fluorine NMR of thioether derivatives." Its crystalline form at room temperature and moderate solubility in polar aprotic solvents (e.g., DMSO, acetonitrile) further enhance its utility in automated synthesis platforms.

Emerging applications in electronic materials have sparked interest in the compound's ability to modify organic semiconductor interfaces. The pentafluorothio group’s strong electron-withdrawing properties contribute to tuning charge transport layers in OLED devices—an area dominating searches like "fluorothiophene-based electronic materials." Patent analyses reveal increasing use of this scaffold in optoelectronic patents filed between 2020–2023.

For procurement specialists, key considerations include batch-to-batch consistency and regulatory compliance documentation. Suppliers providing detailed COA (Certificate of Analysis) with residual solvent profiles and heavy metal testing data are preferred, as reflected in procurement-related searches such as "GMP-grade fluorinated intermediates." The compound’s stability profile allows long-term storage at -20°C under argon, reducing supply chain complexities.

In academic settings, 2-Hydroxy-5-(pentafluorothio)benzoic acid serves as a teaching tool for advanced heterocyclic chemistry, particularly in demonstrating ortho-effect in substituted aromatics. Laboratory protocols often highlight its use in microwave-assisted fluorination experiments, correlating with educational searches for "modern fluorination techniques lab manual." The compound’s characteristic melting point (215–218°C) and UV-Vis absorption at 270 nm further facilitate student training in spectroscopic identification.